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Compound of Interest

Compound Name: Fantridone

For Immediate Reference: Treat Fantridone as a hazardous chemical waste. Due to its
classification as a phenanthridine derivative with antidepressant properties, a conservative
approach to disposal is mandatory to ensure personnel safety and environmental protection.
Incineration by a licensed hazardous waste disposal company is the recommended method of
destruction.

This guide provides essential safety and logistical information for the proper disposal of
Fantridone (CAS No. 17692-37-4), a bioactive compound used in research and drug
development. The following procedures are based on the chemical's structural class and
known pharmacological activity, in the absence of a readily available, official Safety Data Sheet
(SDS).

Essential Safety and Handling

Given that Fantridone is an active pharmaceutical ingredient, all handling and disposal
preparations must be conducted with appropriate personal protective equipment (PPE).

Minimum PPE Requirements:
e Gloves: Nitrile or other chemically resistant gloves.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
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» Lab Coat: A standard laboratory coat is required. For handling larger quantities or when there

is a risk of splashing, a chemically resistant apron is recommended.

Engineering Controls:

 All handling of Fantridone powder or solutions should be performed in a certified chemical

fume hood to prevent inhalation of dust or aerosols.

Fantridone: Summary of Known Data

While a comprehensive, official SDS is not widely available, the following information has been

compiled from various chemical and pharmacological sources.

Property

Data

Chemical Name

5-(3-dimethylaminopropyl)phenanthridin-6(5H)-

one
CAS Number 17692-37-4
Molecular Formula C1sH20N20

Known Use

Antidepressant; used in biochemical and

pharmacological research.

Chemical Class

Phenanthridine derivative; tertiary amine.

Assumed Hazards

Bioactive, potentially toxic. As a psychoactive
substance, it may have neurological effects.
Environmental hazards are unknown but should

be assumed.

Recommended Disposal

Incineration via a licensed hazardous waste

facility.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe segregation, packaging, and disposal of

Fantridone waste.
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Step 1: Waste Identification and Segregation

e Solid Waste: All disposable materials contaminated with Fantridone (e.g., weighing boats,
contaminated gloves, pipette tips, bench paper) must be collected in a dedicated, clearly
labeled hazardous waste container. Do not mix with non-hazardous trash.

» Liquid Waste: Unused or waste solutions of Fantridone should be collected in a separate,
sealed, and clearly labeled hazardous waste container. Do not pour Fantridone solutions
down the drain.

o Sharps Waste: Needles, syringes, or other sharps contaminated with Fantridone must be
disposed of in a designated sharps container that is also labeled as hazardous chemical
waste.

Step 2: Packaging and Labeling
o Use only approved, chemically compatible containers for waste collection.

o Label all waste containers clearly with "Hazardous Waste," the full chemical name
"Fantridone,” and the approximate concentration and quantity.

e Ensure container lids are securely fastened to prevent spills.
Step 3: Storage of Waste

o Store Fantridone waste in a designated, secure satellite accumulation area within the
laboratory.

e This area should be away from general laboratory traffic and clearly marked as a hazardous
waste storage area.

» Do not store large quantities of waste for extended periods. Follow your institution's
guidelines for waste pickup schedules.

Step 4: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of Fantridone waste.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b092440?utm_src=pdf-body
https://www.benchchem.com/product/b092440?utm_src=pdf-body
https://www.benchchem.com/product/b092440?utm_src=pdf-body
https://www.benchchem.com/product/b092440?utm_src=pdf-body
https://www.benchchem.com/product/b092440?utm_src=pdf-body
https://www.benchchem.com/product/b092440?utm_src=pdf-body
https://www.benchchem.com/product/b092440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iltz:t:i]IEy& Itjrilcineg

e Provide the EHS department with accurate information about the waste stream.

+ Fantridone waste must be transported and disposed of by a licensed hazardous waste
management company. The recommended method of final disposal is high-temperature
incineration to ensure the complete destruction of the bioactive compound.

Experimental Workflow & Disposal Decision
Pathway

The following diagram illustrates the logical flow for handling and disposing of Fantridone

within a laboratory setting.
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Fantridone Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Fantridone waste.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of
Fantridone, minimizing risks to themselves, their colleagues, and the environment. Always
consult your institution's specific hazardous waste management policies.

 To cite this document: BenchChem. [Proper Disposal of Fantridone: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092440#fantridone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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